Cas no 2228558-67-4 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine
• CAS No: 2228558-67-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5778063
• PubChem ID: 165680536
• Update Time: 2025-11-01

2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine
• EN300-1774927
• 2228558-67-4

• Inchi： 1S/C13H19NO/c1-13(2,9-14)11-7-10-5-3-4-6-12(10)15-8-11/h3-6,11H,7-9,14H2,1-2H3
• InChI Key： MUCKHSXUAWUGHL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C)(C)CN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine

Research Briefing on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine (CAS: 2228558-67-4)

Recent studies on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine (CAS: 2228558-67-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzopyran scaffold and amine functionality, has garnered attention for its promising pharmacological properties. Researchers have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key findings from recent investigations is the compound's ability to modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine exhibits high affinity and selectivity for these receptors, making it a potential candidate for treating neurological disorders such as depression and Parkinson's disease. Additionally, its structural features contribute to improved blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies.

The synthesis of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine has also been a focal point of recent research. Advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which is essential for understanding its stereospecific interactions with biological targets. Researchers have reported high yields and excellent enantioselectivity using chiral catalysts, paving the way for scalable and cost-effective manufacturing processes.

In terms of pharmacological evaluation, recent studies have employed a combination of computational modeling, high-throughput screening, and animal models to assess the compound's therapeutic potential. Molecular docking simulations have revealed key interactions between the compound and its target receptors, providing insights into its binding affinity and selectivity. Furthermore, in vivo studies in rodent models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a manageable half-life.

Despite these promising results, challenges remain in the development of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and long-term safety need to be addressed through further preclinical and clinical studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects.

In conclusion, 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-1-amine (CAS: 2228558-67-4) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its pharmacological properties, make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its therapeutic potential and advancing it through the drug development pipeline.